Cas no 1018052-49-7 (1-(2-chlorophenoxy)-3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)propan-2-ol)

• Product Name: 1-(2-chlorophenoxy)-3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)propan-2-ol
• CAS No: 1018052-49-7
• MF: C₁₉H₁₉ClN₂O₂
• MW: 342.819363832474
• CID: 5381397
• Update Time: 2025-05-20

1-(2-chlorophenoxy)-3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenoxy)-3-(2-cyclopropylbenzimidazol-1-yl)propan-2-ol
• 1-(2-chlorophenoxy)-3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)propan-2-ol

• Inchi： 1S/C19H19ClN2O2/c20-15-5-1-4-8-18(15)24-12-14(23)11-22-17-7-3-2-6-16(17)21-19(22)13-9-10-13/h1-8,13-14,23H,9-12H2
• InChI Key： BETAEDPCXMNEQH-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1Cl)C(O)CN1C(C2CC2)=NC2=CC=CC=C21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(2-chlorophenoxy)-3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)propan-2-ol

Introduction to 1-(2-chlorophenoxy)-3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)propan-2-ol (CAS No. 1018052-49-7)

1-(2-chlorophenoxy)-3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)propan-2-ol is a compound of significant interest in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered attention for its potential biological activities. This molecule, identified by the CAS number 1018052-49-7, combines a chlorophenoxy group with a cyclopropyl-substituted benzodiazole moiety, forming a propanol backbone. Such a structural design often suggests applications in the development of novel therapeutic agents, particularly in addressing complex biological pathways.

The chlorophenoxy group is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to modulate enzyme activity and receptor interactions. In contrast, the cyclopropyl-substituted benzodiazole moiety introduces rigidity and lipophilicity to the molecule, which can enhance binding affinity and metabolic stability. The presence of these features makes 1-(2-chlorophenoxy)-3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)propan-2-ol a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. The combination of quantum mechanical calculations and machine learning algorithms has allowed for the identification of potential binding sites and interaction patterns on biological targets. This approach has been instrumental in optimizing the pharmacokinetic properties of molecules like 1-(2-chlorophenoxy)-3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)propan-2-ol, ensuring that they exhibit favorable efficacy and minimal side effects.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The benzodiazole scaffold is well-documented for its anxiolytic and sedative effects, making it a valuable component in medications targeting conditions such as anxiety and insomnia. The addition of a cyclopropyl group further enhances its pharmacological profile by improving blood-brain barrier penetration, which is crucial for central nervous system (CNS) drugs. This modification has been explored in various analogs, demonstrating its effectiveness in enhancing therapeutic outcomes.

In addition to its neurological applications, 1-(2-chlorophenoxy)-3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)propan-2-ol may also exhibit properties relevant to other therapeutic areas. For instance, the chlorophenoxy group has been associated with anti-inflammatory and antifungal activities, suggesting that this compound could be repurposed for conditions involving immune modulation. Furthermore, the propanol side chain provides a hydrophobic anchor that can be tailored to improve solubility and bioavailability, making it adaptable for oral or parenteral administration.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzodiazole core efficiently. Additionally, protecting group strategies are often utilized to prevent unwanted side reactions during the synthesis process. These methodologies highlight the sophistication required in modern pharmaceutical chemistry to produce complex molecules like 1-(2-chlorophenoxy)-3-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)propan-2-ol.

Once synthesized, rigorous characterization techniques are essential to confirm the structural integrity of the compound. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are standard tools used in these analyses. These methods provide detailed insights into the molecular structure and purity of 1018052-49-7, ensuring that it meets the stringent requirements for preclinical and clinical studies.

The preclinical evaluation of 1-(2-chlorophenoxy)-3-(2-cyclopropyl-1H-1,3-benzodiazol-1-y]propan~Z-oI is currently underway at several research institutions. Initial studies have focused on assessing its interaction with key biological targets such as GABA receptors and cytochrome P450 enzymes. These interactions are critical for understanding its mechanism of action and potential side effects. The results from these studies will guide further optimization efforts aimed at enhancing its therapeutic index.

In conclusion, 1018052~49~7 represents an exciting advancement in pharmaceutical research due to its innovative structure and promising biological profile. The synergistic combination of a chlorophenoxy group with a cyclopropyl-substituted benzodiazole moiety offers unique opportunities for developing novel treatments across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in addressing some of today's most pressing medical challenges.